![molecular formula C22H22F3N3O2S B2396324 2-(3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)-N-(4-(piperidin-1-yl)phenyl)acetamide CAS No. 302804-30-4](/img/structure/B2396324.png)
2-(3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)-N-(4-(piperidin-1-yl)phenyl)acetamide
Description
Synthesis Analysis
The synthesis of compounds containing a trifluoromethyl group can be achieved through various methods. For instance, 2,2,2-Trifluoroacetaldehyde O-(aryl)oxime was employed for the [3 + 2] cycloaddition of pyridinium 1,4-zwitterionic thiolates for the synthesis of 2-trifluoromethyl 4,5-disubstituted thiazoles . The reaction works well with various substituted pyridinium 1,4-zwitterionic thiolates in moderate to good yields .Scientific Research Applications
Agrochemicals
The trifluoromethyl group in this compound plays a crucial role in crop protection. Several derivatives of this compound are used to safeguard crops from pests. Notably, fluazifop-butyl was the first trifluoromethylpyridine (TFMP) derivative introduced to the agrochemical market. Since then, more than 20 new TFMP-containing agrochemicals have acquired ISO common names. These compounds are effective due to the combination of the unique physicochemical properties of the fluorine atom and the pyridine moiety .
Pharmaceuticals
In the pharmaceutical industry, TFMP derivatives find applications beyond crop protection. Five pharmaceutical products containing the TFMP moiety have been granted market approval, and several candidates are currently undergoing clinical trials. The fluorine atom’s properties, along with the pyridine moiety, contribute to their biological activities. Expect novel applications of TFMP derivatives to emerge in the future .
Veterinary Products
Two veterinary products containing the TFMP moiety have also received market approval. These compounds demonstrate potential in veterinary medicine, highlighting their versatility and impact across different domains .
Materials Science
While not as extensively explored, TFMP derivatives may have applications in materials science. Their unique properties could contribute to the development of functional materials, coatings, or surface modifications .
Vapor-Phase Reactions
The trifluoromethyl group’s reactivity in vapor-phase reactions is an area of interest. Researchers investigate its behavior under specific conditions, aiming to discover novel synthetic routes or transformations .
Synthesis of 2-Trifluoromethyl Thiazoles
The compound’s trifluoromethyl group can participate in cycloaddition reactions, leading to the synthesis of 2-trifluoromethyl 4,5-disubstituted thiazoles. This application is relevant in organic synthesis and medicinal chemistry .
properties
IUPAC Name |
2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]-N-(4-piperidin-1-ylphenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22F3N3O2S/c23-22(24,25)14-4-9-18-17(12-14)27-21(30)19(31-18)13-20(29)26-15-5-7-16(8-6-15)28-10-2-1-3-11-28/h4-9,12,19H,1-3,10-11,13H2,(H,26,29)(H,27,30) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZJPIIKNSHFYLR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=CC=C(C=C2)NC(=O)CC3C(=O)NC4=C(S3)C=CC(=C4)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22F3N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]-N-[4-(piperidin-1-yl)phenyl]acetamide | |
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